Cas no 31750-45-5 (Ethanamine,2-[4-(1,2-diphenyl-1-propenyl)phenoxy]-N,N-dimethyl-, (E)- (9CI))
31750-45-5 structure
Product Name:Ethanamine,2-[4-(1,2-diphenyl-1-propenyl)phenoxy]-N,N-dimethyl-, (E)- (9CI)
CAS No:31750-45-5
MF:C25H27NO
MW:357.487986803055
CID:315008
PubChem ID:3036721
Update Time:2025-04-19
Ethanamine,2-[4-(1,2-diphenyl-1-propenyl)phenoxy]-N,N-dimethyl-, (E)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanamine,2-[4-(1,2-diphenyl-1-propenyl)phenoxy]-N,N-dimethyl-, (E)- (9CI)
- 2-[4-[(E)-1,2-diphenylprop-1-enyl]phenoxy]-N,N-dimethylethanamine
- (E)-2-(4-(1,2-Diphenyl-1-propenyl)phenoxy)-N,N-dimethylethanamine
- Ethanamine, 2-(4-(1,2-diphenyl-1-propenyl)phenoxy)-N,N-dimethyl-, (E)-
- (E)-desethyl methyl tamoxifen
- UNII-QSK121C25P
- SCHEMBL17164708
- 31750-45-5
- 2-(4-((E)-1,2-DIPHENYLPROP-1-ENYL)PHENOXY)-N,N-DIMETHYLETHANAMIN
- Q27287477
- Desethyl methyl tamoxifen, (E)-
- QSK121C25P
- Tamoxifen Citrate Imp. D (EP) E-Isomer; Tamoxifen Imp. D (EP) E-Isomer; 2-[4-[(E)-1,2-Diphenylprop-1-enyl]phenoxy]-N,N-dimethylethanamine; Tamoxifen Citrate Impurity D as E-Isomer; Tamoxifen Impurity D as E-Isomer
-
- Inchi: 1S/C25H27NO/c1-20(21-10-6-4-7-11-21)25(22-12-8-5-9-13-22)23-14-16-24(17-15-23)27-19-18-26(2)3/h4-17H,18-19H2,1-3H3/b25-20+
- InChI Key: YBZBQYHSLRTDHL-LKUDQCMESA-N
- SMILES: O(CCN(C)C)C1C=CC(=CC=1)/C(/C1C=CC=CC=1)=C(\C)/C1C=CC=CC=1
Computed Properties
- Exact Mass: 357.20941
- Monoisotopic Mass: 357.209264
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5
- XLogP3: 6.7
Experimental Properties
- Density: 1.052±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 84-86 ºC (ligroine )
- Boiling Point: 469.9°Cat760mmHg
- Flash Point: 136.7°C
- Refractive Index: 1.587
- Solubility: Almost insoluble (0.012 g/l) (25 º C),
- PSA: 12.47
Ethanamine,2-[4-(1,2-diphenyl-1-propenyl)phenoxy]-N,N-dimethyl-, (E)- (9CI) Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
31750-45-5 (Ethanamine,2-[4-(1,2-diphenyl-1-propenyl)phenoxy]-N,N-dimethyl-, (E)- (9CI)) Related Products
- 68047-06-3(4-Hydroxytamoxifen)
- 68392-35-8(Afimoxifene)
- 10540-29-1(Tamoxifen)
- 110025-28-0(N-Desmethyl-4-hydroxy Tamoxifen (approx. 1:1 E/Z Mixture))
- 82413-20-5(Droloxifene)
- 82413-23-8(4’-Hydroxy Tamoxifen (contains up to 10% E isomer))
- 13002-65-8((E)-Tamoxifen)
- 157698-32-3(Tamoxifen-d)
- 15917-50-7(Ethanamine,2-[4-(1,2-diphenyl-1-propenyl)phenoxy]-N,N-dimethyl-, (Z)- (9CI))
- 65213-48-1((Z)-4-(1-(4-(2-(Dimethylamino)ethoxy)phenyl)-2-phenylbut-1-en-1-yl)phenol)
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